BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Synthesis of
Sodium Pyridin-4-olate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridin-4-ol

Cat. No.: B093559

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of sodium pyridin-4-olate, a
valuable intermediate in pharmaceutical and chemical synthesis. The procedure is based on
the deprotonation of 4-hydroxypyridine (also known as 4-pyridone) using a strong sodium base.

Introduction

Sodium pyridin-4-olate is the sodium salt of 4-hydroxypyridine. 4-Hydroxypyridine exists in a
tautomeric equilibrium with its keto form, 4-pyridone.[1] The deprotonation of this compound
with a suitable base, such as sodium hydride or a sodium alkoxide, yields the corresponding
sodium salt. This salt is a versatile nucleophile and intermediate in the synthesis of various
substituted pyridines.

Reaction Scheme

The synthesis involves the deprotonation of 4-hydroxypyridine using a sodium base to form
sodium pyridin-4-olate.

Tautomerism of 4-Hydroxypyridine:
/[\/\/\/C--C---C C---C---C

Caption: Experimental workflow for the synthesis of Sodium Pyridin-4-olate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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